Cas no 915369-55-0 (N-(2-chloroethyl)-2-methoxyacetamide)

• Product Name: N-(2-chloroethyl)-2-methoxyacetamide
• CAS No: 915369-55-0
• MF: C₅H₁₀ClNO₂
• MW: 151.591400623322
• CID: 4664946
• PubChem ID: 86609313
• Update Time: 2025-08-03

N-(2-chloroethyl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-chloroethyl)-2-methoxy-
• N-(2-chloroethyl)-2-methoxyacetamide

• Inchi： 1S/C5H10ClNO2/c1-9-4-5(8)7-3-2-6/h2-4H2,1H3,(H,7,8)
• InChI Key： BULCEVLXHJNDHG-UHFFFAOYSA-N
• SMILES： C(NCCCl)(=O)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-chloroethyl)-2-methoxyacetamide

Comprehensive Overview of N-(2-chloroethyl)-2-methoxyacetamide (CAS No. 915369-55-0)

N-(2-chloroethyl)-2-methoxyacetamide (CAS No. 915369-55-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, characterized by its unique molecular structure, is often explored for its potential applications in intermediate synthesis and drug development. The growing interest in N-(2-chloroethyl)-2-methoxyacetamide is driven by its versatility and the increasing demand for novel chemical entities in modern research.

The compound's molecular formula, C₅H₁₀ClNO₂, highlights its combination of a chloroethyl group and a methoxyacetamide moiety. This structural configuration makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Researchers are particularly interested in how the chloroethyl and methoxy functional groups influence the compound's reactivity and binding affinity in biological systems. Such studies are crucial for designing new molecules with enhanced efficacy and selectivity.

In recent years, the scientific community has focused on optimizing synthetic routes for N-(2-chloroethyl)-2-methoxyacetamide to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize this compound. These methods ensure that the material meets the stringent quality standards required for research and industrial applications. The compound's stability under various conditions is also a key area of investigation, as it impacts its storage and handling protocols.

One of the most frequently searched questions related to N-(2-chloroethyl)-2-methoxyacetamide is its role in drug discovery. The compound's potential as a building block for small-molecule therapeutics has been explored in several studies. For instance, its derivatives have shown promise in targeting specific enzymes or receptors, making it a subject of interest for precision medicine. This aligns with the broader trend in the pharmaceutical industry toward personalized treatments and targeted therapy.

Another hot topic is the environmental and safety profile of N-(2-chloroethyl)-2-methoxyacetamide. While the compound is not classified as hazardous under standard regulations, researchers emphasize the importance of adhering to good laboratory practices (GLP) when handling it. Proper ventilation, personal protective equipment (PPE), and waste disposal methods are critical to ensuring safe usage. These precautions are particularly relevant given the increasing scrutiny of chemical safety in both academic and industrial settings.

The demand for N-(2-chloroethyl)-2-methoxyacetamide is also influenced by its potential applications in agrochemicals and material science. For example, its derivatives could be used to develop new pesticides or polymer additives, addressing global challenges such as food security and sustainable materials. This multidisciplinary relevance makes the compound a focal point for collaborations between chemists, biologists, and engineers.

From an SEO perspective, keywords like "synthesis of N-(2-chloroethyl)-2-methoxyacetamide", "CAS 915369-55-0 applications", and "methoxyacetamide derivatives" are highly relevant. These terms reflect the diverse interests of researchers and industry professionals seeking information about this compound. By incorporating these keywords naturally into the content, this article aims to provide a comprehensive resource that meets the needs of its audience while adhering to SEO best practices.

In conclusion, N-(2-chloroethyl)-2-methoxyacetamide (CAS No. 915369-55-0) is a compound of significant scientific and industrial interest. Its unique properties and potential applications in pharmaceuticals, agrochemicals, and material science make it a valuable subject for ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play an increasingly important role in advancing technology and improving human health.